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Compound of Interest

Compound Name: Heptanenitrile

Cat. No.: B1581596 Get Quote

For Immediate Reference: Key Safety and Logistical Information for Heptanenitrile

This guide provides essential, actionable information for researchers, scientists, and drug

development professionals on the safe handling and disposal of Heptanenitrile. By adhering to

these protocols, you can minimize risks and ensure a secure laboratory environment.

Heptanenitrile is a flammable liquid that is harmful if swallowed, inhaled, or in contact with

skin.[1] It can also cause serious eye irritation.[2] The toxicological properties of this chemical

have not been fully investigated, warranting a cautious approach.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Heptanenitrile.
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Property Value Source

Chemical Formula C₇H₁₃N [1]

Molecular Weight 111.19 g/mol [1]

Boiling Point 186-187 °C (366.8-368.6 °F) [1]

Flash Point 58 °C (136.4 °F) [1]

Density 0.810 g/cm³ [1]

OSHA PEL (Vacated) TWA 5 mg/m³ [1]

NIOSH IDLH 25 mg/m³ [1]

OSHA PEL (Permissible Exposure Limit) is a vacated value and should be used as a reference

only. TWA (Time-Weighted Average). NIOSH IDLH (National Institute for Occupational Safety

and Health Immediately Dangerous to Life or Health).

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling Heptanenitrile.

Eye and Face Protection:

Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard EN166.[1]

A face shield may be required for splash-prone procedures.

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough times for

Heptanenitrile are not readily available, nitrile gloves are generally recommended for

incidental splash protection.[3][4][5] Always inspect gloves for degradation before use and

replace them immediately after contamination.[2][3]

Protective Clothing: Wear a flame-resistant lab coat or chemical-resistant apron. Ensure

complete skin coverage.
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Respiratory Protection:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

If engineering controls are insufficient or during a large spill, a NIOSH-approved respirator

with an organic vapor (OV) cartridge is necessary.[6][7][8] For situations with potential for

both vapor and particulate exposure, a combination cartridge may be appropriate.

Operational Plan: From Preparation to Cleanup
A systematic workflow is essential for minimizing exposure and ensuring safety.
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Fig 1. Safe Handling Workflow for Heptanenitrile
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Experimental Protocols: Step-by-Step Guidance
Preparation:

Review the SDS: Before any handling, thoroughly read and understand the Safety Data

Sheet for Heptanenitrile.

Assemble PPE: Gather all necessary PPE as outlined above. Inspect each item for integrity.

Prepare Workspace: Ensure the chemical fume hood is functioning correctly. Verify the

location and accessibility of the nearest eyewash station, safety shower, and a spill kit

appropriate for flammable liquids.

Handling:

Grounding: To prevent static discharge, which can ignite flammable vapors, ground and bond

all containers and receiving equipment.

Transfer: Conduct all transfers of Heptanenitrile inside a chemical fume hood using non-

sparking tools.

Container Management: Keep the container tightly sealed when not in use to prevent the

release of vapors.

Post-Handling & Cleanup:

Decontamination: Thoroughly decontaminate all work surfaces after use.

Waste Segregation: Segregate waste containing Heptanenitrile from other waste streams.

PPE Removal: Remove PPE in a manner that avoids cross-contamination.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling

is complete.

Disposal Plan: Managing Heptanenitrile Waste
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Proper disposal of Heptanenitrile is crucial to protect the environment and comply with

regulations.

Waste Characterization:

Heptanenitrile waste is considered hazardous due to its flammability and toxicity.[2]

Collection and Storage:

Containers: Use a designated, properly labeled, and sealed container for Heptanenitrile
waste. The container must be compatible with nitriles and flammable liquids.

Labeling: Clearly label the waste container with "Hazardous Waste," "Heptanenitrile," and

the associated hazards (Flammable, Toxic).

Storage: Store waste containers in a cool, dry, well-ventilated area away from ignition

sources and incompatible materials.

Disposal Procedure:

Disposal of Heptanenitrile waste must be carried out by a licensed hazardous waste

disposal company.

Do not dispose of Heptanenitrile down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[2][4]

Spill Response:

Minor Spills (in a fume hood): Absorb the spill with an inert material such as vermiculite or

sand. Place the absorbed material in a sealed container for disposal as hazardous waste.

Major Spills: Evacuate the area immediately. Alert your institution's environmental health and

safety (EHS) department. If there is a fire risk, activate the fire alarm. Only trained personnel

with appropriate PPE, including a self-contained breathing apparatus (SCBA), should

attempt to clean up a major spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. echemi.com [echemi.com]

3. ehs.yale.edu [ehs.yale.edu]

4. hseo.hkust.edu.hk [hseo.hkust.edu.hk]

5. fishersci.com [fishersci.com]

6. envirosafetyproducts.com [envirosafetyproducts.com]

7. multimedia.3m.com [multimedia.3m.com]

8. selectsafetysales.com [selectsafetysales.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Heptanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581596#personal-protective-equipment-for-
handling-heptanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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